Cas no 1805059-40-8 (4-Amino-6-(bromomethyl)-2-chloro-3-(difluoromethyl)pyridine)

• Product Name: 4-Amino-6-(bromomethyl)-2-chloro-3-(difluoromethyl)pyridine
• CAS No: 1805059-40-8
• MF: C₇H₆BrClF₂N₂
• MW: 271.489746570587
• CID: 4852434
• Update Time: 2025-06-13

4-Amino-6-(bromomethyl)-2-chloro-3-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-6-(bromomethyl)-2-chloro-3-(difluoromethyl)pyridine

• Inchi： 1S/C7H6BrClF2N2/c8-2-3-1-4(12)5(7(10)11)6(9)13-3/h1,7H,2H2,(H2,12,13)
• InChI Key： ZQVPWTWFLFCEAH-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(C(F)F)=C(N=1)Cl)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 2.3
• Topological Polar Surface Area: 38.9

Additional information on 4-Amino-6-(bromomethyl)-2-chloro-3-(difluoromethyl)pyridine

Introduction to 4-Amino-6-(bromomethyl)-2-chloro-3-(difluoromethyl)pyridine (CAS No. 1805059-40-8) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

4-Amino-6-(bromomethyl)-2-chloro-3-(difluoromethyl)pyridine, identified by the chemical abstracts service number 1805059-40-8, is a versatile heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the pyridine class, which is a cornerstone in drug discovery, owing to its prevalence in numerous pharmacologically active molecules. The presence of multiple substituents, including an amino group, a bromomethyl moiety, a chloro substituent, and a difluoromethyl group, endows this pyridine derivative with a rich chemical space for functionalization and modularity in molecular design.

The amino group at the 4-position serves as a nucleophilic site, allowing for further derivatization through condensation reactions, amide bond formation, or coupling with other functional groups. This flexibility is particularly valuable in medicinal chemistry, where the introduction of additional pharmacophores can enhance binding affinity or modulate pharmacokinetic properties. The bromomethyl group at the 6-position provides an electrophilic center that can undergo nucleophilic substitution reactions, enabling the introduction of diverse side chains or heterocyclic structures. This feature is particularly useful for generating libraries of compounds for high-throughput screening (HTS) or for constructing complex molecular architectures.

The chloro substituent at the 2-position adds another layer of reactivity, as chlorine atoms can participate in various transformations, including cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl structures or introducing nitrogen-containing moieties, which are common motifs in bioactive molecules. Furthermore, the difluoromethyl group at the 3-position is a well-documented pharmacophore that enhances metabolic stability, improves lipophilicity, and can modulate binding interactions with biological targets. The electron-withdrawing nature of fluorine atoms can also influence the electronic properties of the molecule, making it a valuable tool for tuning receptor binding affinities.

Recent advances in synthetic methodologies have expanded the utility of 4-Amino-6-(bromomethyl)-2-chloro-3-(difluoromethyl)pyridine in drug discovery. For instance, transition-metal-catalyzed cross-coupling reactions have enabled efficient construction of complex heterocyclic frameworks by leveraging the reactive sites on this scaffold. Additionally, modern computational techniques have been employed to predict and optimize derivatives of this compound for enhanced potency and selectivity. These approaches align with the growing emphasis on structure-based drug design (SBDD) and fragment-based drug discovery (FBDD), where small molecules like 4-Amino-6-(bromomethyl)-2-chloro-3-(difluoromethyl)pyridine serve as key building blocks.

In the realm of chemical biology, this compound has been explored as a precursor for developing inhibitors targeting various disease-related pathways. For example, derivatives of this scaffold have shown promise in modulating kinases and other enzyme targets implicated in cancer and inflammatory diseases. The combination of multiple substituents allows for precise tuning of electronic and steric properties to achieve optimal interactions with biological macromolecules. Moreover, recent studies have highlighted its role in generating protease inhibitors, where the fluorinated aromatic system contributes to improved pharmacokinetic profiles.

The synthesis of 4-Amino-6-(bromomethyl)-2-chloro-3-(difluoromethyl)pyridine itself presents an interesting challenge due to the presence of multiple reactive sites that must be controlled during preparation. Modern synthetic strategies often involve multi-step sequences that carefully sequence functional group transformations to avoid undesired side reactions. For instance, protecting group strategies may be employed to isolate reactive sites during synthesis before final derivatization. Advances in flow chemistry have also enabled more efficient and scalable production of this compound, which is crucial for both academic research and industrial applications.

From an industrial perspective, the demand for high-quality intermediates like 4-Amino-6-(bromomethyl)-2-chloro-3-(difluoromethyl)pyridine continues to grow as pharmaceutical companies seek novel starting materials for lead optimization programs. The ability to rapidly modify this scaffold into diverse derivatives makes it an attractive candidate for library synthesis efforts aimed at identifying new therapeutic agents. Additionally, its compatibility with green chemistry principles has been explored through solvent optimization and catalytic methods that minimize waste generation.

Looking ahead, future research on 4-Amino-6-(bromomethyl)-2-chloro-3-(difluoromethyl)pyridine is likely to focus on expanding its applications beyond traditional medicinal chemistry into areas such as materials science and agrochemicals. The unique electronic properties conferred by its substituents make it a promising candidate for developing novel organic electronic materials or crop protection agents. As computational tools become more sophisticated, virtual screening approaches will further accelerate the discovery process by identifying new derivatives with enhanced properties.